Cas no 877-43-0 (2,6-Dimethylquinoline)

2,6-Dimethylquinoline structure

Product Name:2,6-Dimethylquinoline

CAS No:877-43-0

MF:C₁₁H₁₁N

MW:157.211742639542

MDL:MFCD00006762

CID:40171

PubChem ID:13414

Update Time:2024-10-26

2,6-Dimethylquinoline Chemical and Physical Properties

Names and Identifiers

- 2,6-Dimethylquinoline
- 6-METHYLQUINALDINE
- 2,6-dimethyl-quinolin
- P-TOLUQUINALDINE
- Quinoline, 2,6-dimethyl-
- 2.6-Dimethylquinoline
- 2,6-Dimethyl-quinoline
- KST0M1T4MB
- JJPSZKIOGBRMHK-UHFFFAOYSA-N
- PubChem5876
- Quinoline,6-dimethyl-
- 2,6-dimethylquinoline;
- Quinoline,2,6-dimethyl-
- Quinoline, 2,6-dimethyl
- BIDD:GT0805
- NSC1782
- EBD21300
- STL420576
- BDBM50159273
- ANW-
- 2,6-Dimethylquinoline (ACI)
- NSC 1782
- NS00039217
- AS-48061
- CS-W010911
- 26-Dimethylquinoline
- NCGC00334900-01
- DTXCID8024153
- SY016998
- 2,6-Dimethylquinoline, 98%
- 6-Methylquinaldine; NSC 1782; p-Toluquinaldine
- EU-0000308
- EN300-17623
- AI3-03277
- UNII-KST0M1T4MB
- Quinoline, 2,6dimethyl
- SCHEMBL161703
- MFCD00006762
- SB67469
- HY-W010195
- AKOS000121619
- CHEMBL194502
- Q27282416
- 26-Dimethyl-quinoline
- BBL034645
- D1236
- AB01326686-02
- 877-43-0
- 6Methylquinaldine
- Z56969311
- DB-057018
- 2,6-dimethyl quinoline
- PD158272
- pToluquinaldine
- F17612
- NSC-1782
- EINECS 212-891-5
- DTXSID0044153
- MDL： MFCD00006762
- Inchi： 1S/C11H11N/c1-8-3-6-11-10(7-8)5-4-9(2)12-11/h3-7H,1-2H3
- InChI Key： JJPSZKIOGBRMHK-UHFFFAOYSA-N
- SMILES： N1C(C)=CC=C2C=1C=CC(C)=C2

Computed Properties

Exact Mass: 157.08900
Monoisotopic Mass: 157.089149
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 12.9
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: Not determined
Density: 1.0491 (estimate)
Melting Point: 57.0 to 60.0 deg-C
Boiling Point: 267°C(lit.)
Flash Point: 266-267℃
Refractive Index: 1.6103 (estimate)
PSA: 12.89000
LogP: 2.85160
Solubility: Not determined

2,6-Dimethylquinoline Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319-H402
Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
HazardClass：IRRITANT
TSCA：Yes
Risk Phrases：R36/37/38

2,6-Dimethylquinoline Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dimethylquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D1236-25g	2,6-Dimethylquinoline	877-43-0	99.0%(GC)	25g	￥2260.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D1236-5g	2,6-Dimethylquinoline	877-43-0	99.0%(GC)	5g	￥735.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D755A-100g	2,6-Dimethylquinoline	877-43-0	98%	100g	￥1807.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D755A-5g	2,6-Dimethylquinoline	877-43-0	98%	5g	￥120.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D755A-25g	2,6-Dimethylquinoline	877-43-0	98%	25g	￥488.0	2022-05-30
MedChemExpress	HY-W010195-500mg	2,6-Dimethylquinoline	877-43-0	99.51%	500mg	￥500	2025-04-15
Fluorochem	018867-1g	6-Methylquinaldine	877-43-0	99%	1g	￡11.00	2022-03-01
Fluorochem	018867-5g	6-Methylquinaldine	877-43-0	99%	5g	￡17.00	2022-03-01
Fluorochem	018867-25g	6-Methylquinaldine	877-43-0	99%	25g	￡75.00	2022-03-01
Fluorochem	018867-100g	6-Methylquinaldine	877-43-0	99%	100g	￡279.00	2022-03-01

2,6-Dimethylquinoline Production Method

Production Method 1

109467-00-7

877-43-0

Reaction Conditions

1.1 Catalysts: Sodium tert-butoxide , [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloroc… Solvents: Toluene ; 8 h, 70 °C

Reference

Synthesis of quinolines and naphthyridines via catalytic retro-aldol reaction of β-hydroxyketones with ortho-aminobenzaldehydes or nicotinaldehydes

Zhang, Song-Lin; et al, Organic & Biomolecular Chemistry, 2016, 14(38), 8966-8970

Production Method 2

16078-45-8

877-43-0

Reaction Conditions

1.1 Catalysts: 2,2,2-Trifluoroethanol , Chloro[4-methoxy-2-[1-[(4-methoxyphenyl)imino-κN]ethyl]phenyl-κC][(1,2,3,4,5-η)-… ; 20 h, reflux

Reference

Acceptorless Dehydrogenation of Nitrogen Heterocycles with a Versatile Iridium Catalyst

Wu, Jianjun; et al, Angewandte Chemie, 2013, 52(27), 6983-6987

Production Method 3

16078-45-8

877-43-0

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Aluminum manganese oxide Solvents: Mesitylene ; 3 h, 1 atm, 120 °C

Reference

Efficiently Aerobic Dehydrogenation of N-Heterocycles and Hydrocarbons over MnAl Oxides

Wang, Anwei; et al, European Journal of Organic Chemistry, 2023, 26(33),

Production Method 4

46038-60-2

877-43-0

Reaction Conditions

1.1 Reagents: Silica , Sodium nitrite , Water Catalysts: 12-Molybdophosphoric acid Solvents: Dichloromethane ; 35 min, rt
1.2 Reagents: Sodium bicarbonate Solvents: Dichloromethane , Water ; neutralized, rt

Reference

Molybdatophosphoric acid/NaNO2/wet SiO2 as an efficient system for the aromatization of 1,2-dihydroquinolines under mild and heterogeneous conditions

Niknam, Khodabakhsh; et al, Synthetic Communications, 2007, 37(7), 1091-1096

Production Method 5

877-43-0

Reaction Conditions

1.1 Catalysts: Ferric chloride hexahydrate Solvents: Carbon tetrachloride ; 2 h, 140 °C; 140 °C → 20 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; 0.5 - 1 h, neutralized

Reference

Synthesis of substituted quinolines by the reaction of anilines with alcohols and CCl4 in the presence of Fe-containing catalysts

Khusnutdinov, R. I.; et al, Russian Chemical Bulletin, 2013, 62(1), 133-137

Production Method 6

877-43-0

Reaction Conditions

1.1 Catalysts: Chromite (Cr2FeO4) ; 24 h, rt; 10 min, rt
1.2 Reagents: Hydrogen peroxide Solvents: Water ; 120 min, 20 °C
1.3 5 min, 20 °C

Reference

One-Pot Oxidative Synthesis of Substituted Quinolines from Alcohols and Arylamines Catalyzed by Fe(CrO2)2 in Water Medium

Makhmutov, A. R., Russian Journal of Organic Chemistry, 2018, 54(8), 1166-1172

Production Method 7

877-43-0

Reaction Conditions

1.1 Catalysts: Chromite (Cr2FeO4) ; 24 h, rt
1.2 Reagents: Hydrogen peroxide Solvents: Water ; 2 h, 20 °C
1.3 5 min, rt

Reference

Fe(CrO2)2-catalyzed, photoactivated oxidative one-pot tandem synthesis of substituted quinolines from primary alcohols and arylamines

Makhmutov, Aynur R.; et al, Chemistry of Heterocyclic Compounds (New York, 2018, 54(3), 369-374

Production Method 8

877-43-0

Reaction Conditions

1.1 Reagents: Sodium dodecyl sulfate Catalysts: 12-Molybdophosphoric acid Solvents: Toluene , Water ; 1 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; basified

Reference

Micellar-Mediated Phosphomolybdic Acid: Highly Effective Reusable Catalyst for Synthesis of Quinoline and Its Derivatives

Chaskar, Atul; et al, Synthetic Communications, 2010, 40(15), 2336-2340

Production Method 9

877-43-0

Reaction Conditions

1.1 Catalysts: Palladium (nanoparticle complex with magnetite and graphene oxide) Solvents: Acetonitrile ; 8 h, 80 °C

Reference

Magnetically separable palladium-graphene nanocomposite as heterogeneous catalyst for the synthesis of 2-alkylquinolines via one pot reaction of anilines with alkenyl ethers

Verma, Sanny; et al, Tetrahedron Letters, 2014, 55(15), 2406-2409

Production Method 10

877-43-0

Reaction Conditions

1.1 Catalysts: Acetic acid ; 3 - 4 h, 25 °C; 3.5 - 4 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

High throughput one pot synthesis of 2-methylquinolines

Chandrashekarappa, Kiran Kumar H.; et al, Tetrahedron Letters, 2013, 54(11), 1368-1370

Production Method 11

877-43-0

Reaction Conditions

1.1 Catalysts: Iodine Solvents: Benzene ; 2 h, 80 °C

Reference

Dual behavior of iodine species in condensation of anilines and vinyl ethers affording 2-methylquinolines

Le, Song Thi; et al, Molecules, 2016, 21(7), 827/1-827/11

Production Method 12

107-21-1

877-43-0

Reaction Conditions

1.1 Reagents: Carbon tetrachloride Catalysts: Iron chloride (FeCl3) ; 8 h, 150 °C

Reference

Quinoline Synthesis by the Reaction of Anilines with 1,2-diols Catalyzed by Iron Compounds

Khusnutdinov, Ravil; et al, Journal of Heterocyclic Chemistry, 2016, 53(4), 1022-1029

Production Method 13

877-43-0

Reaction Conditions

1.1 Solvents: Ethanol ; 5 h, 30 °C

Reference

Nano N-TiO2 mediated selective photocatalytic synthesis of quinaldines from nitrobenzenes

Selvam, Kaliyamoorthy; et al, RSC Advances, 2012, 2(7), 2848-2855

Production Method 14

1078-28-0

877-43-0

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Bis(1,5-cyclooctadiene)nickel , 1H-Imidazolium, 1,3-dicyclohexyl-, tetrafluoroborate(1-) (1:1) Solvents: Toluene ; 3 min, rt
1.2 Solvents: Toluene ; 6 h, 80 °C

Reference

Nickel-catalyzed cross-coupling of anisole derivatives with trimethylaluminum through the cleavage of carbon-oxygen bonds

Morioka, Toshifumi; et al, Chemistry Letters, 2015, 44(12), 1729-1731

Production Method 15

103-89-9

877-43-0

Reaction Conditions

1.1 Reagents: Cupric acetate Catalysts: Silver hexafluoroantimonate , Bis(dichloro(η6-p-cymene)ruthenium) Solvents: 1,4-Dioxane ; 20 h, 140 °C

Reference

Carboxylate-assisted ruthenium(II)-catalyzed C-H activations of monodentate amides with conjugated alkenes

Li, Jie; et al, Organic Chemistry Frontiers, 2015, 2(9), 1035-1039

Production Method 16

1345697-82-6

877-43-0

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Sodium thiosulfate , 5,6-Bis(5-methoxy-2-thienyl)-2,3-pyrazinedicarbonitrile Solvents: Chloroform , Toluene ; 5 - 15 h, 25 °C
1.2 Reagents: Oxygen Catalysts: N-Hydroxytetrachlorophthalimide , 5,6-Bis(5-methoxy-2-thienyl)-2,3-pyrazinedicarbonitrile Solvents: Acetonitrile , Dimethylacetamide ; 3 - 5 h, 25 °C

Reference

Sequential Photoredox Catalysis for Cascade Aerobic Decarboxylative Povarov and Oxidative Dehydrogenation Reactions of N-Aryl α-Amino Acids

Shao, Tianju; et al, Advanced Synthesis & Catalysis, 2018, 360(9), 1754-1760

Production Method 17

16078-45-8

877-43-0

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Palladium Solvents: Water ; 18 h, rt

Reference

Palladium Nanoparticles Stabilized by Metal-Carbon Covalent Bonds as an Expeditious Catalyst for the Oxidative Dehydrogenation of Nitrogen Heterocycles

Sun, Xiao-Tao; et al, ChemCatChem, 2017, 9(13), 2463-2466

Production Method 18

877-43-0

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: 12-Molybdophosphoric acid Solvents: Water ; 30 min; 2 h, 40 - 50 °C

Reference

Multifunctional catalysis of heteropoly acid. One-pot synthesis of quinolines from nitroarene and various aldehydes in the presence of hydrazine

Hekmatshoar, Rahim; et al, Journal of the Chinese Chemical Society (Taipei, 2008, 55(6), 1195-1198

Production Method 19

20531-91-3

877-43-0

Reaction Conditions

1.1 Reagents: Styrene , Hydrazine hydrate (1:1) Catalysts: Tris(2,2′-bipyridyl)ruthenium(II) chloride Solvents: Dimethyl sulfoxide ; 7 h, rt

Reference

Visible-Light Photocatalyzed Deoxygenation of N-Heterocyclic N-Oxides

Kim, Kyu Dong; et al, Organic Letters, 2018, 20(23), 7712-7716

Production Method 20

20531-91-3

877-43-0

Reaction Conditions

1.1 Reagents: Benzeneacetic acid, α-diazo-, methyl ester Catalysts: Copper(II) triflate Solvents: 1,2-Dichloroethane ; 12 h, 60 °C

Reference

Copper-catalyzed oxygen atom transfer of N-oxides leading to a facile deoxygenation procedure applicable to both heterocyclic and amine N-oxides

Jeong, Jisu; et al, Chemical Communications (Cambridge, 2015, 51(32), 7035-7038

Production Method 21

20531-91-3

877-43-0

Reaction Conditions

1.1 Reagents: 3,5-Bis(1,1-dimethylethyl) 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate Catalysts: Tris(2,2′-bipyridyl)dichlororuthenium(II) hexahydrate Solvents: Acetonitrile ; 10 min, rt

Reference

Highly Chemoselective Deoxygenation Of N-Heterocyclic N-Oxides Using Hantzsch Esters As Mild Reducing Agents

An, Ju Hyeon; et al, Journal of Organic Chemistry, 2021, 86(3), 2876-2894

Production Method 22

46038-60-2

877-43-0

Reaction Conditions

1.1 Reagents: Silica , Water , Sodium dichromate dihydrate , Sodium bisulfate monohydrate Solvents: Dichloromethane

Reference

Oxidation of 1,2-dihydroquinolines under mild and heterogeneous conditions

Damavandi, Jafar Asgarian; et al, Synthetic Communications, 2001, 31(20), 3183-3187

Production Method 23

46038-60-2

877-43-0

Reaction Conditions

1.1 Reagents: Sodium nitrite Catalysts: Silica (supported-sulfuric acid) , Sulfuric acid (silica supported) Solvents: Dichloromethane ; 50 min, rt

Reference

Silica sulfuric acid-promoted aromatization of 1,2-dihydroquinolines by using NaNO2 as oxidizing agent under mild and heterogeneous conditions

Niknam, Khodabakhsh; et al, Catalysis Communications, 2007, 8(9), 1427-1430

Production Method 24

877-43-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 1 h, rt
1.2 Solvents: Toluene ; overnight, reflux

Reference

Visible Light-Driven Decarboxylative Alkylation of Aldehydes via Electron Donor-Acceptor Complexes of Active Esters

Nie, Fang-Yuan; et al, Journal of Organic Chemistry, 2022, 87(2), 1262-1271

Production Method 25

877-43-0

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Alumina , Hydrochloric acid ; 5 min

Reference

One-pot synthesis of quinaldine derivatives by using microwave irradiation without any solvent - A green chemistry approach

Safari, Javad; et al, Journal of Chemical Sciences (Bangalore, 2009, 121(4), 481-484

Production Method 26

34897-84-2

877-43-0

Reaction Conditions

1.1 Reagents: Sodium methoxide Catalysts: 2418686-87-8 Solvents: Methanol ; 6 h, rt

Reference

Half-Sandwich Ruthenium Complexes for One-Pot Synthesis of Quinolines and Tetrahydroquinolines: Diverse Catalytic Activity in the Coupled Cyclization and Hydrogenation Process

Yun, Xue-Jing; et al, Inorganic Chemistry, 2020, 59(11), 7841-7851

Production Method 27

598-32-3

877-43-0

Reaction Conditions

1.1 Reagents: Acetic anhydride Solvents: Tetrahydrofuran ; 5 - 10 min, rt
1.2 Reagents: Copper diacetate monohydrate , Silver hexafluoroantimonate Catalysts: Bis(dichloro(η6-p-cymene)ruthenium) ; rt → 120 °C; 24 - 36 h, 120 °C

Reference

Traceless Directing-Group Strategy in the Ru-Catalyzed, Formal [3 + 3] Annulation of Anilines with Allyl Alcohols: A One-Pot, Domino Approach for the Synthesis of Quinolines

Kumar, Gangam Srikanth; et al, Organic Letters, 2017, 19(10), 2494-2497

Production Method 28

78782-17-9

877-43-0

Reaction Conditions

1.1 Reagents: Dimethylzinc , Lithium tert-butoxide Solvents: Toluene ; 3 h, 120 °C

Reference

ZnMe2-Mediated, Direct Alkylation of Electron-Deficient N-Heteroarenes with 1,1-Diborylalkanes: Scope and Mechanism

Jo, Woohyun; et al, Journal of the American Chemical Society, 2020, 142(30), 13235-13245

Production Method 29

877-43-0

Reaction Conditions

1.1 Catalysts: Gold (titania-containing nanoparticles) , Titania (gold-containing nanoparticles) ; 5 h, 30 °C

Reference

One-pot photocatalytic synthesis of quinaldines from nitroarenes with Au loaded TiO2 nanoparticles

Selvam, K.; et al, Catalysis Communications, 2011, 12(6), 389-393

Production Method 30

877-43-0

Reaction Conditions

1.1 Catalysts: Silver , Titania Solvents: Ethanol ; 3 h, 30 °C

Reference

Cost effective one-pot photocatalytic synthesis of quinaldines from nitroarenes by silver loaded TiO2

Selvam, K.; et al, Journal of Molecular Catalysis A: Chemical, 2011, 351, 52-61

Production Method 31

501-60-0

877-43-0

Reaction Conditions

1.1 Reagents: Cuprous iodide Solvents: 1,2-Dichloroethane ; 12 h, 120 °C

Reference

Copper-Promoted Tandem Reaction of Azobenzenes with Allyl Bromides via N=N Bond Cleavage for the Regioselective Synthesis of Quinolines

Yi, Xiangli; et al, Organic Letters, 2015, 17(23), 5836-5839

Production Method 32

877-43-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 12 h, rt

Reference

Blue-light-promoted carbon-carbon double bond isomerization and its application in the syntheses of quinolines

Chen, Xinzheng; et al, Organic & Biomolecular Chemistry, 2017, 15(30), 6349-6352

2,6-Dimethylquinoline Raw materials

2,6-Dimethylquinoline Preparation Products

2,6-Dimethylquinoline (877-43-0)

2,6-Dimethylquinoline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:877-43-0)2,6-Dimethylquinoline

Order Number:LE18207;LE26720598

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:18

Price ($):discuss personally

Email:18501500038@163.com

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:877-43-0)2,6-Dimethylquinoline

Order Number:A26313

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:02

Price ($):220.0

Email:sales@amadischem.com

Product Official Link

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Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:877-43-0)2,6-Dimethylquinoline

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Amadis Chemical Company Limited

(CAS:877-43-0)2,6-Dimethylquinoline

Purity:99%

Quantity:100g

Price ($):220.0

Cas no 877-43-0 (2,6-Dimethylquinoline)

2,6-Dimethylquinoline Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,6-Dimethylquinoline Security Information

2,6-Dimethylquinoline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,6-Dimethylquinoline Pricemore >>

2,6-Dimethylquinoline Production Method

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2,6-Dimethylquinoline Raw materials

2,6-Dimethylquinoline Preparation Products

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2,6-Dimethylquinoline Related Literature

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877-43-0 (2,6-Dimethylquinoline) Related Products